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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemicals is paramount. This document provides immediate, essential safety and

logistical information for Tris(4-chlorophenyl)phosphine, including operational and disposal

plans.

Hazard Identification and Classification
Tris(4-chlorophenyl)phosphine is classified as a hazardous chemical.[1][2] It is crucial to

understand its primary hazards to ensure appropriate safety measures are implemented.

Signal Word: Warning[3]

Hazard Statements:

Causes skin irritation.[1][2][4]

Causes serious eye irritation.[1][2][4]

May cause respiratory irritation.[1][2][4]

Precautionary Statements:

Prevention: Avoid breathing dust. Wash hands, face, and any exposed skin thoroughly after

handling. Use only outdoors or in a well-ventilated area. Wear protective gloves, protective

clothing, eye protection, and face protection.[1][2][4]
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Response: Specific first aid measures are detailed in the "First Aid Measures" table below. If

skin or eye irritation occurs, seek medical advice.[1]

Storage: Store in a well-ventilated place and keep the container tightly closed. The storage

area should be locked up.[1][2]

Disposal: Dispose of contents and container to an approved waste disposal plant.[1][2][4]

Physical and Chemical Properties
Property Value

Appearance
Light cream or white to light yellow crystal

powder[1][5]

Physical State Powder Solid[1]

Melting Point 96 - 103 °C / 204.8 - 213.8 °F[1][3]

Molecular Formula (ClC₆H₄)₃P

Molecular Weight 365.62[3]

Solubility No information available

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storage is critical to minimize exposure and ensure a

safe laboratory environment.

Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.[1][6]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are in close proximity to the workstation.[1][2]

Personal Protective Equipment (PPE)
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PPE Type Specifications

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1] Remove and wash

contaminated clothing before reuse.[1]

Respiratory Protection

A dust mask, such as a type N95 (US), is

recommended.[3] No protective equipment is

needed under normal use conditions with

adequate ventilation.[1]

Handling Procedures
Preparation: Before handling, ensure all engineering controls are functioning correctly and

the required PPE is available and in good condition.

Dispensing: Avoid the formation of dust and aerosols.[6]

During Use: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust or vapors.[1]

Do not ingest.[1]

After Handling: Wash hands and any exposed skin thoroughly after handling.[1]

Storage Procedures
Store in a dry, cool, and well-ventilated place.[1][4]

Keep the container tightly closed.[1][4]

Store locked up.[1][2]

Incompatible Materials: Keep away from strong oxidizing agents.[1]
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Emergency and First Aid Procedures
Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route First Aid Measures

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing. If not

breathing, give artificial respiration. Immediate

medical attention is required.[1]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. If skin irritation occurs, get medical

advice/attention.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Do not induce vomiting. Never give anything by

mouth to an unconscious person. Drink plenty of

water. Call a physician or poison control center

immediately.[1]

Disposal Plan
Proper disposal of Tris(4-chlorophenyl)phosphine and its containers is essential to prevent

environmental contamination and comply with regulations.

Waste Classification: This waste is classified as hazardous.[2]

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[1][2][4] All disposal practices must be in accordance with local, state, and federal

regulations.
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Contaminated Packaging: Contaminated packaging should be treated as hazardous waste

and disposed of accordingly.[2]

Experimental Workflow and Safety
Tris(4-chlorophenyl)phosphine is primarily used as a ligand in various coupling reactions,

such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig cross-coupling reactions. The following

diagram illustrates a generalized workflow for handling this chemical in a laboratory setting,

emphasizing the integration of safety procedures.
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Safe Handling Workflow for Tris(4-chlorophenyl)phosphine

Preparation Phase

Handling & Reaction Phase

Cleanup & Disposal Phase

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Set Up in Fume Hood

Gather Materials

Weigh Tris(4-chlorophenyl)phosphine

Proceed to Handling Dissolve in Solvent

Add to Reaction Mixture

Decontaminate Glassware

Reaction Complete

Dispose of Chemical Waste

Remove PPE

Spill ResponseFirst Aid for Exposure

Click to download full resolution via product page

Caption: Generalized workflow for the safe handling of Tris(4-chlorophenyl)phosphine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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